1-Ethyl-2-methylcyclopropane
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Description
1-Ethyl-2-methylcyclopropane is a chemical compound with the molecular formula C6H12 . It has an average mass of 84.160 Da and a monoisotopic mass of 84.093903 Da .
Synthesis Analysis
The synthesis of cyclopropane compounds like this compound often involves the reaction of carbenes with the double bond in alkenes or cycloalkenes . Methylene (H2C) is the simplest carbene, and in general, carbenes have the formula R2C . Other species that also react with alkenes to form cyclopropanes but do not follow the formula of carbenes are referred to as carbenoids .Molecular Structure Analysis
The molecular structure of this compound can be viewed using Java or Javascript . The 3D structure provides a detailed view of the arrangement of atoms in the molecule .Chemical Reactions Analysis
Carbenes, which are neutral and have 6 valence electrons, 2 of which are non-bonding, can react with alkenes to form cyclopropanes . This reaction is often used in the synthesis of cyclopropane compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a normal boiling temperature, critical temperature, and critical pressure . It also has specific densities and enthalpies at different temperatures .Mechanism of Action
Future Directions
Properties
19781-68-1 | |
Molecular Formula |
C6H12 |
Molecular Weight |
84.16 g/mol |
IUPAC Name |
(1S,2R)-1-ethyl-2-methylcyclopropane |
InChI |
InChI=1S/C6H12/c1-3-6-4-5(6)2/h5-6H,3-4H2,1-2H3/t5-,6+/m1/s1 |
InChI Key |
SAHWBARCQUAFSM-RITPCOANSA-N |
Isomeric SMILES |
CC[C@H]1C[C@H]1C |
SMILES |
CCC1CC1C |
Canonical SMILES |
CCC1CC1C |
Origin of Product |
United States |
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